2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone

• Molecular Formula: C21H20FN5O
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-(6-fluoroindol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone
• InChI: InChI=1S/C21H20FN5O/c22-17-5-4-15-6-12-26(18(15)13-17)14-20(28)25-10-7-16(8-11-25)21-24-23-19-3-1-2-9-27(19)21/h1-6,9,12-13,16H,7-8,10-11,14H2
• InChI Key: WWDMHZLOOUIMES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C3N2C=CC=C3)C(=O)CN4C=CC5=C4C=C(C=C5)F

Description

2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone is a complex organic compound that features a unique combination of indole, triazolopyridine, and piperidine moieties. This compound is of significant interest in medicinal chemistry due to its potential pharmacological properties, including its role as a ligand in various biochemical pathways.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Indole Moiety: The indole ring is synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Fluorination: The indole derivative is then fluorinated using a fluorinating agent such as Selectfluor.

Piperidine Introduction: The piperidine ring is introduced via a nucleophilic substitution reaction, where a piperidine derivative reacts with an appropriate leaving group.

Triazolopyridine Formation: The triazolopyridine moiety is synthesized through a cyclization reaction involving a pyridine derivative and a triazole precursor.

Final Coupling: The final step involves coupling the fluorinated indole, piperidine, and triazolopyridine moieties using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) under mild conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of continuous flow reactors for better control of reaction conditions and scaling up the process to meet industrial demands.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can occur at the carbonyl group, converting it to an alcohol using reducing agents such as sodium borohydride.

Substitution: The fluorine atom on the indole ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of indole-2-carboxylic acid derivatives.

Reduction: Formation of 2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanol.

Substitution: Formation of various substituted indole derivatives.

Scientific Research Applications

2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific electronic properties.

Mechanism of Action

The mechanism of action of 2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone involves its interaction with specific molecular targets, such as receptors or enzymes. The compound binds to these targets, modulating their activity and triggering downstream signaling pathways. For instance, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing cellular responses.

Comparison with Similar Compounds

Similar Compounds

• 2-(6-chloro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone
• 2-(6-bromo-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone

Uniqueness

The presence of the fluorine atom in 2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone imparts unique electronic properties, enhancing its binding affinity and specificity for certain molecular targets compared to its chloro and bromo analogs. This makes it a valuable compound for further pharmacological studies.

Biological Activity

The compound 2-(6-fluoro-1H-indol-1-yl)-1-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]ethanone (CAS Number: 1324090-57-4) is a novel indole derivative that has gained attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{21}H_{20}FN_{5}O$ with a molecular weight of 377.4 g/mol. The structure features an indole ring system and a triazolo-pyridine moiety, which are known to contribute to various biological activities.

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. The following table summarizes key findings related to its cytotoxic effects on various cancer cell lines:

Cell Line	IC50 (µM)	Mechanism of Action
MCF7	3.79	Induction of apoptosis
SF-268	12.50	Cell cycle arrest
NCI-H460	42.30	Inhibition of proliferation

These results indicate that the compound exhibits significant cytotoxicity against breast cancer (MCF7), glioma (SF-268), and lung cancer (NCI-H460) cell lines, suggesting its potential as an anticancer agent .

The mechanisms by which this compound exerts its anticancer effects include:

• Apoptosis Induction : The compound has been shown to trigger apoptotic pathways in cancer cells, leading to programmed cell death.
• Cell Cycle Arrest : It affects the cell cycle progression, particularly at the G1/S phase transition.
• Inhibition of Key Kinases : The compound may inhibit specific kinases involved in cancer cell proliferation and survival, although detailed mechanistic studies are still ongoing .

Case Studies and Research Findings

Several studies have investigated the biological activity of related compounds within the same structural class:

• A study on a series of triazolo-pyridine derivatives demonstrated that modifications in the structure can enhance selectivity and potency against various kinases involved in tumor growth .
• Another research highlighted the importance of the indole nucleus in imparting diverse biological activities, including anti-inflammatory and anticancer effects .